2-(4-bromo-2-chlorophenoxy)-N-(2,4-dimethylphenyl)acetamide

• IUPAC Name: 2-(4-bromo-2-chlorophenoxy)-N-(2,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C16H15BrClNO2/c1-10-3-5-14(11(2)7-10)19-16(20)9-21-15-6-4-12(17)8-13(15)18/h3-8H,9H2,1-2H3,(H,19,20)
• InChI Key: ORIAVGXHDCVQDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)COC2=C(C=C(C=C2)Br)Cl)C
• Molecular Formula: C16H15BrClNO2
• Molecular Weight: 368.7 g/mol

Description

2-(4-bromo-2-chlorophenoxy)-N-(2,4-dimethylphenyl)acetamide, also known as BCPA, is a chemical compound that is widely used in scientific research. This compound belongs to the family of acetamide derivatives and has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-(4-bromo-2-chlorophenoxy)-N-(2,4-dimethylphenyl)acetamide is not fully understood, but it is believed to act as an allosteric modulator of ion channels and receptors. 2-(4-bromo-2-chlorophenoxy)-N-(2,4-dimethylphenyl)acetamide binds to a specific site on the protein, which results in a conformational change that alters the activity of the channel or receptor.
Biochemical and Physiological Effects
2-(4-bromo-2-chlorophenoxy)-N-(2,4-dimethylphenyl)acetamide has been shown to have a variety of biochemical and physiological effects. It has been shown to decrease the activity of TRPV1 channels, which are involved in pain sensation. 2-(4-bromo-2-chlorophenoxy)-N-(2,4-dimethylphenyl)acetamide has also been shown to increase the activity of GABA-A receptors, which are involved in the regulation of anxiety and sleep. Additionally, 2-(4-bromo-2-chlorophenoxy)-N-(2,4-dimethylphenyl)acetamide has been shown to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-bromo-2-chlorophenoxy)-N-(2,4-dimethylphenyl)acetamide in lab experiments is that it is a highly specific modulator of ion channels and receptors. This allows researchers to study the function and regulation of these proteins with a high degree of precision. However, one limitation of using 2-(4-bromo-2-chlorophenoxy)-N-(2,4-dimethylphenyl)acetamide is that it may have off-target effects on other proteins, which could complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 2-(4-bromo-2-chlorophenoxy)-N-(2,4-dimethylphenyl)acetamide. One area of interest is the development of more potent and selective modulators of ion channels and receptors. Another area of interest is the study of the long-term effects of 2-(4-bromo-2-chlorophenoxy)-N-(2,4-dimethylphenyl)acetamide on the function and regulation of these proteins. Additionally, 2-(4-bromo-2-chlorophenoxy)-N-(2,4-dimethylphenyl)acetamide may have potential therapeutic applications in the treatment of pain, anxiety, and other disorders. Further research is needed to explore these possibilities.
Conclusion
In conclusion, 2-(4-bromo-2-chlorophenoxy)-N-(2,4-dimethylphenyl)acetamide is a chemical compound that has been extensively studied for its biochemical and physiological effects. It is a specific modulator of ion channels and receptors, which makes it a valuable tool for scientific research. The synthesis method of 2-(4-bromo-2-chlorophenoxy)-N-(2,4-dimethylphenyl)acetamide is well-established, and its mechanism of action is believed to involve allosteric modulation of protein activity. 2-(4-bromo-2-chlorophenoxy)-N-(2,4-dimethylphenyl)acetamide has several advantages and limitations for lab experiments, and there are several future directions for research on this compound.

Synthesis Methods

The synthesis of 2-(4-bromo-2-chlorophenoxy)-N-(2,4-dimethylphenyl)acetamide involves the reaction of 2-(4-bromo-2-chlorophenoxy) acetic acid with 2,4-dimethylaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The reaction takes place in a solvent such as dichloromethane or acetonitrile. The resulting product is then purified by column chromatography to obtain pure 2-(4-bromo-2-chlorophenoxy)-N-(2,4-dimethylphenyl)acetamide.

Scientific Research Applications

2-(4-bromo-2-chlorophenoxy)-N-(2,4-dimethylphenyl)acetamide has been widely used in scientific research to study the function and regulation of various ion channels and receptors. It has been shown to modulate the activity of the transient receptor potential vanilloid 1 (TRPV1) channel, which is involved in pain sensation and thermoregulation. 2-(4-bromo-2-chlorophenoxy)-N-(2,4-dimethylphenyl)acetamide has also been shown to modulate the activity of the GABA-A receptor, which is involved in the regulation of anxiety and sleep.